Methyl 4-acetamido-2-chloro-5-iodobenzoate

• IUPAC Name: methyl 4-acetamido-2-chloro-5-iodobenzoate
• InChI: InChI=1S/C10H9ClINO3/c1-5(14)13-9-4-7(11)6(3-8(9)12)10(15)16-2/h3-4H,1-2H3,(H,13,14)
• InChI Key: CIGRRTUPLGBKEU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)Cl)C(=O)OC)I
• Molecular Formula: C10H9ClINO3
• Molecular Weight: 353.54 g/mol

Description

“Methyl 4-acetamido-2-chloro-5-iodobenzoate” is a chemical compound with the CAS Number: 672292-97-6. Its molecular formula is C10H9ClINO3 and it has a molecular weight of 353.54. The IUPAC name for this compound is methyl 4-(acetylamino)-2-chloro-5-iodobenzoate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H9ClINO3/c1-5(14)13-9-4-7(11)6(3-8(9)12)10(15)16-2/h3-4H,1-2H3,(H,13,14). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, at room temperature.

Scientific Research Applications

Synthesis and Chemical Analysis

Methyl 4-acetamido-2-chloro-5-iodobenzoate is involved in various synthesis processes and chemical analyses. For instance, it is a component in the oxindole synthesis via palladium-catalyzed CH functionalization, demonstrating its role in complex chemical synthesis procedures (Magano et al., 2014). It also features in the synthesis of zinc complexes of benzothiazole-derived Schiff bases, indicating its utility in forming metal-organic frameworks (Chohan et al., 2003).

Molecular Docking and Biological Evaluation

This compound is instrumental in molecular docking and biological evaluations. For instance, the synthesis, modeling, and molecular docking of new 5-arylazo-2-chloroacetamido thiazole derivatives showcase the compound's relevance in creating potential antioxidant agents (Hossan, 2020). Furthermore, studies on the synthesis and antibacterial activity of various chemical derivatives hint at the potential medicinal or bacteriostatic applications of this compound and its derivatives (Singh et al., 2010).

Role in Material Science

This compound's application is not limited to chemical synthesis or biological realms; it also finds importance in material science. For example, it's involved in the synthesis of new AB-type monomers for polybenzimidazoles, suggesting its role in the creation of novel polymers with potential high-performance applications (Begunov & Valyaeva, 2015).

Photovoltaic Efficiency and Ligand Protein Interactions

Interestingly, this compound is part of studies exploring photovoltaic efficiency and ligand-protein interactions. Research on bioactive benzothiazolinone acetamide analogs includes spectroscopic and quantum mechanical studies, highlighting the compound's relevance in understanding molecular interactions critical for drug design and material science applications (Mary et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. The hazard statement H302 is associated with this compound, which means 'Harmful if swallowed’. Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).